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5’-[(Desloratadine)methyl] Rupatadine-d8 5’-[(Desloratadine)methyl] Rupatadine-d8
Brand Name: Vulcanchem
CAS No.: 1794669-33-2
VCID: VC0140950
InChI: InChI=1S/C45H43Cl2N5/c46-38-9-11-40-36(24-38)7-5-34-3-1-17-49-44(34)42(40)32-13-19-51(20-14-32)28-30-23-31(27-48-26-30)29-52-21-15-33(16-22-52)43-41-12-10-39(47)25-37(41)8-6-35-4-2-18-50-45(35)43/h1-4,9-12,17-18,23-27H,5-8,13-16,19-22,28-29H2/i19D2,20D2,21D2,22D2
SMILES: C1CC2=C(C=CC(=C2)Cl)C(=C3CCN(CC3)CC4=CC(=CN=C4)CN5CCC(=C6C7=C(CCC8=C6N=CC=C8)C=C(C=C7)Cl)CC5)C9=C1C=CC=N9
Molecular Formula: C45H43Cl2N5
Molecular Weight: 732.823

5’-[(Desloratadine)methyl] Rupatadine-d8

CAS No.: 1794669-33-2

Reference Standards

VCID: VC0140950

Molecular Formula: C45H43Cl2N5

Molecular Weight: 732.823

5’-[(Desloratadine)methyl] Rupatadine-d8 - 1794669-33-2

CAS No. 1794669-33-2
Product Name 5’-[(Desloratadine)methyl] Rupatadine-d8
Molecular Formula C45H43Cl2N5
Molecular Weight 732.823
IUPAC Name 13-chloro-2-[1-[[5-[[4-(13-chloro-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-2-ylidene)-2,2,6,6-tetradeuteriopiperidin-1-yl]methyl]pyridin-3-yl]methyl]-2,2,6,6-tetradeuteriopiperidin-4-ylidene]-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaene
Standard InChI InChI=1S/C45H43Cl2N5/c46-38-9-11-40-36(24-38)7-5-34-3-1-17-49-44(34)42(40)32-13-19-51(20-14-32)28-30-23-31(27-48-26-30)29-52-21-15-33(16-22-52)43-41-12-10-39(47)25-37(41)8-6-35-4-2-18-50-45(35)43/h1-4,9-12,17-18,23-27H,5-8,13-16,19-22,28-29H2/i19D2,20D2,21D2,22D2
Standard InChIKey QMAUPLJMOVSLAU-HRSZNPPGSA-N
SMILES C1CC2=C(C=CC(=C2)Cl)C(=C3CCN(CC3)CC4=CC(=CN=C4)CN5CCC(=C6C7=C(CCC8=C6N=CC=C8)C=C(C=C7)Cl)CC5)C9=C1C=CC=N9
Synonyms 11,11’-[3,5-Pyridinediylbis(methylene-1,4-piperidinediyl)]bis[8-chloro-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine-d8; Rupatadine Impurity C-d8;
PubChem Compound 71315698
Last Modified Nov 11 2021
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